![molecular formula C14H17N5O2S B4057537 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-(4-methoxyphenyl)propanamide](/img/structure/B4057537.png)
2-[(4,6-diamino-2-pyrimidinyl)thio]-N-(4-methoxyphenyl)propanamide
Overview
Description
2-[(4,6-diamino-2-pyrimidinyl)thio]-N-(4-methoxyphenyl)propanamide is a useful research compound. Its molecular formula is C14H17N5O2S and its molecular weight is 319.38 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 319.11029598 g/mol and the complexity rating of the compound is 355. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antiviral Activity
Research on pyrimidine derivatives has shown promising antiviral properties. For instance, certain 5-substituted 2,4-diaminopyrimidine derivatives have exhibited marked inhibition of retrovirus replication in cell culture. Specifically, derivatives with modifications at the 5-position demonstrated inhibitory activity against human immunodeficiency virus and Moloney murine sarcoma virus-induced cytopathicity, highlighting their potential as antiviral agents (Hocková et al., 2003).
Anticancer Activity
The modification of pyrimidine derivatives has also been explored for anticancer applications. By introducing various functional groups and modifying the pyrimidine core structure, researchers have developed compounds with significant activity against certain cancer cells. Notably, 2,4-diamino-5-methyl-6-(substituted-phenyl)thiopyrrolo[2,3-d]pyrimidines have been synthesized as dihydrofolate reductase (DHFR) inhibitors, showing potency against opportunistic pathogens and demonstrating potential as anticancer agents (Gangjee et al., 2004).
Anti-inflammatory and Analgesic Activities
Novel compounds derived from pyrimidine have been synthesized with demonstrated anti-inflammatory and analgesic properties. This includes the development of various heterocyclic compounds, indicating the versatility of pyrimidine derivatives in designing new therapeutic agents (Abu‐Hashem et al., 2020; Abu‐Hashem & Youssef, 2011).
Herbicidal Activity
Pyrimidine derivatives have been investigated for their herbicidal activity. The design and synthesis of N-{5-[2-(4,6-dimethoxypyrimidin-2-yloxy)-phenyl]-[1,3,4]thiadiazol-2-yl}2-aroxy-propanamides showcased moderate to good selective herbicidal activity against certain plant species, highlighting the agricultural applications of these compounds (Liu & Shi, 2014).
Corrosion Inhibition
Additionally, pyrimidine derivatives have been evaluated for their corrosion inhibition properties. The synthesized spiropyrimidinethiones were found to effectively inhibit the corrosion of mild steel in acidic solutions, illustrating the potential of pyrimidine derivatives in industrial applications related to corrosion protection (Yadav et al., 2015).
Properties
IUPAC Name |
2-(4,6-diaminopyrimidin-2-yl)sulfanyl-N-(4-methoxyphenyl)propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N5O2S/c1-8(22-14-18-11(15)7-12(16)19-14)13(20)17-9-3-5-10(21-2)6-4-9/h3-8H,1-2H3,(H,17,20)(H4,15,16,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEKZDWZQPIBGMU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=C(C=C1)OC)SC2=NC(=CC(=N2)N)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N5O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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